Cas no 2866317-60-2 (methyl 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-4-carboxylate hydrochloride)

• Product Name: methyl 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-4-carboxylate hydrochloride
• CAS No: 2866317-60-2
• MF: C₈H₁₁BrClN₃O₂
• MW: 296.54883980751
• CID: 6785259
• PubChem ID: 165991767
• Update Time: 2025-06-13

methyl 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-4-carboxylate hydrochloride Chemical and Physical Properties

Names and Identifiers

• methyl 3-bromo-4,5,6,7-tetrahydropyrazolo[1,5-a]pyrazine-4-carboxylate;hydrochloride
• 2866317-60-2
• methyl 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-4-carboxylate hydrochloride
• EN300-39855626

• Inchi： 1S/C8H10BrN3O2.ClH/c1-14-8(13)6-7-5(9)4-11-12(7)3-2-10-6;/h4,6,10H,2-3H2,1H3;1H
• InChI Key： QNOXZZGFASWDRH-UHFFFAOYSA-N
• SMILES： BrC1C=NN2CCNC(C(=O)OC)C2=1.Cl

Computed Properties

• Exact Mass: 294.97232g/mol
• Monoisotopic Mass: 294.97232g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 56.2Ų

Additional information on methyl 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-4-carboxylate hydrochloride

Comprehensive Overview of Methyl 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-4-carboxylate Hydrochloride (CAS No. 2866317-60-2)

The compound methyl 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-4-carboxylate hydrochloride (CAS No. 2866317-60-2) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structure, featuring a pyrazolo[1,5-a]pyrazine core, positions it as a valuable intermediate in the synthesis of bioactive compounds. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and GPCR-targeted therapies, which align with current trends in precision medicine.

One of the key reasons for the growing interest in CAS No. 2866317-60-2 is its versatility in medicinal chemistry. The presence of both bromo and ester functional groups allows for diverse chemical modifications, making it a preferred building block for structure-activity relationship (SAR) studies. Recent publications highlight its utility in creating novel analogs for treating inflammatory diseases and metabolic disorders—topics frequently searched in academic and industrial databases. This aligns with the broader demand for small molecule modulators in therapeutic development.

From a synthetic chemistry perspective, the hydrochloride salt form of this compound enhances its stability and solubility, addressing common challenges in formulation. Laboratories focusing on high-throughput screening (HTS) often prioritize such derivatives due to their compatibility with automated synthesis platforms. Moreover, the rise of AI-driven drug design has amplified searches for "optimized heterocyclic scaffolds," where this molecule’s pyrazine-pyrazole hybrid structure offers computational advantages in virtual screening workflows.

Environmental and regulatory considerations also play a role in its application. Unlike traditional halogenated compounds, methyl 3-bromo-4H,5H,6H,7H-pyrazolo[1,5-a]pyrazine-4-carboxylate hydrochloride demonstrates favorable biodegradability profiles in preliminary assays, resonating with the industry’s shift toward green chemistry. This aspect is frequently queried in regulatory forums and sustainability-focused research, further boosting its relevance.

In summary, CAS No. 2866317-60-2 represents a convergence of innovation in synthetic accessibility, therapeutic potential, and environmental compliance. Its multifaceted applications—from kinase inhibitor design to biodegradable agrochemicals—ensure its prominence in both literature and commercial catalogs, meeting the demands of modern R&D paradigms.